1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid

• IUPAC Name: 1-[4-(dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C10H15N3O3/c1-12(2)9(14)4-3-6-13-7-5-8(11-13)10(15)16/h5,7H,3-4,6H2,1-2H3,(H,15,16)
• InChI Key: UJGRWMYLNPUTMV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CCCN1C=CC(=N1)C(=O)O
• Molecular Formula: C10H15N3O3
• Molecular Weight: 225.24 g/mol

Description

1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid (DMOPC) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a pyrazole derivative that has been synthesized through a multi-step process, and its unique chemical structure has led to its use in several research studies.

Mechanism of Action

1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This leads to an increase in acetylcholine levels in the brain, which has been linked to improved cognitive function. 1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid has been shown to have several biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and has been shown to have neuroprotective effects in animal models of Parkinson's disease. 1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity in animal models, making it a safe compound for use in research studies. However, one limitation of 1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid is its limited solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid. One potential area of research is the development of new drugs based on the chemical structure of 1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid. Another potential area of research is the use of 1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid in the development of new materials, particularly in the field of nanotechnology. Additionally, further research is needed to fully understand the biochemical and physiological effects of 1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid involves a multi-step process that begins with the reaction of 4-chlorobutyryl chloride with dimethylamine to form 4-(dimethylamino)butyryl chloride. This intermediate is then reacted with pyrazole-3-carboxylic acid to form 1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid. The final product is purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid has been used in various scientific research studies due to its potential applications in several fields. It has been used in the development of new drugs, particularly in the treatment of cancer and neurodegenerative diseases. 1-[4-(Dimethylamino)-4-oxobutyl]pyrazole-3-carboxylic acid has also been used in the development of new materials, including polymers and metal complexes, due to its unique chemical structure.